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Executive Summary
Scandium-44 (⁴⁴Sc) is emerging as a compelling radionuclide for Positron Emission

Tomography (PET) imaging, offering a unique combination of physical characteristics and

production accessibility that positions it as a valuable tool in nuclear medicine. With a half-life of

4.04 hours, ⁴⁴Sc is ideally suited for imaging a wide range of biological processes, particularly

those involving peptides and small molecules.[1][2] Its decay properties, including a high

positron branching ratio and lower average positron energy compared to the commonly used

Gallium-68 (⁶⁸Ga), suggest the potential for improved image resolution.[3][4] Furthermore, the

existence of a therapeutic counterpart, Scandium-47 (⁴⁷Sc), establishes the ⁴⁴Sc/⁴⁷Sc pair as a

true theranostic duo, enabling both diagnosis and targeted radionuclide therapy with chemically

identical radiopharmaceuticals.[5][6][7] This guide provides an in-depth overview of ⁴⁴Sc,

covering its production, radiolabeling chemistry, and applications in preclinical and clinical PET

imaging.

Physical and Nuclear Properties of Scandium-44
Scandium-44 is a positron-emitting isotope that decays to stable Calcium-44.[1] Its physical

and nuclear characteristics are summarized in the table below, with a comparison to the widely

used PET radionuclide, Gallium-68.
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Property Scandium-44 (⁴⁴Sc) Gallium-68 (⁶⁸Ga) Reference(s)

**Half-life (t₁/₂) ** 4.042 hours 68 minutes [1]

Decay Mode
β⁺ (Positron

Emission), EC

β⁺ (Positron

Emission), EC
[1][8]

Positron Branching

Ratio (Iβ⁺)
94.27% 88.8% [3][8]

Maximum Positron

Energy (Eβ⁺max)
1.475 MeV 1.890 MeV [8][9]

Mean Positron Energy

(Eβ⁺mean)
632 keV 836.0 keV [4][8][10]

Gamma Co-emission 1157 keV (99.9%) 1077 keV (3.22%) [8]

Parent Isotope Titanium-44 (⁴⁴Ti) Germanium-68 (⁶⁸Ge) [1]

Parent Half-life 59.1 years 271 days [1][11]

Production of Scandium-44
There are two primary methods for producing Scandium-44 for clinical use: cyclotron

production and elution from a ⁴⁴Ti/⁴⁴Sc generator.

Cyclotron Production
Cyclotron production of ⁴⁴Sc is a viable method for facilities with in-house irradiation

capabilities.[12] The most common nuclear reaction is the proton bombardment of a Calcium-

44 (⁴⁴Ca) target.[12][13]

Diagram: Cyclotron Production of Scandium-44
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Caption: Workflow for cyclotron production of Scandium-44.

Target Preparation:

Press enriched ⁴⁴CaCO₃ or ⁴⁴CaO powder into a suitable target holder (e.g., aluminum

capsule).[13][14]

The use of natural calcium is also possible but may result in lower yields and the co-

production of other scandium isotopes.[15]

Irradiation:

Irradiate the target with a proton beam of appropriate energy (typically 8-13 MeV) in a

medical cyclotron.[13]

Irradiation time and beam current can be adjusted to achieve the desired activity of ⁴⁴Sc.

For example, irradiation of a 120 mg solid target with a 30 µA proton beam for 1 hour can

produce 300-400 MBq of ⁴⁴Sc.[15]
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Target Dissolution and Chemical Separation:

Dissolve the irradiated target material in hydrochloric acid.[15]

Separate ⁴⁴Sc from the bulk calcium target material using methods such as precipitation of

Sc(OH)₃ followed by purification on a cation exchange or DGA resin.[15] The separation

process typically takes less than an hour, with yields ranging from 70% to 90%.[15]

⁴⁴Ti/⁴⁴Sc Radionuclide Generator
The ⁴⁴Ti/⁴⁴Sc generator provides an on-site, cyclotron-independent source of ⁴⁴Sc, making it

accessible to a wider range of facilities.[1][16] The long half-life of the parent isotope, ⁴⁴Ti (59.1

years), allows for a long generator lifespan.[1][11]

Diagram: ⁴⁴Ti/⁴⁴Sc Generator System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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